4-(2,4-Difluorophenyl)-3-methoxybenzoic acid, 95%

• IUPAC Name: 4-(2,4-difluorophenyl)-3-methoxybenzoic acid
• InChI: InChI=1S/C14H10F2O3/c1-19-13-6-8(14(17)18)2-4-11(13)10-5-3-9(15)7-12(10)16/h2-7H,1H3,(H,17,18)
• InChI Key: VOLAUTATEDJXBK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)O)C2=C(C=C(C=C2)F)F
• Molecular Formula: C14H10F2O3
• DSSTOX Substance ID: DTXSID20689593
• Molecular Weight: 264.22 g/mol
• CAS RN: 1261962-44-0

Description

4-(2,4-Difluorophenyl)-3-methoxybenzoic acid (DFMA) is an organic compound that is widely used in scientific research, particularly in the fields of biochemistry and physiology. It is a derivative of benzoic acid, and is synthesized by the reaction of 2,4-difluorophenylmagnesium bromide with methanol. DFMA has a wide range of applications in laboratory experiments, and has been studied for its biochemical and physiological effects.

Scientific Research Applications

4-(2,4-Difluorophenyl)-3-methoxybenzoic acid, 95% has a wide range of applications in scientific research. It has been used as a substrate for various enzymes, including cytochrome P450, and has been studied for its effects on various biochemical and physiological processes. It has also been used in the study of drug metabolism, and has been studied for its potential as an anti-inflammatory agent.

Mechanism of Action

The mechanism of action of 4-(2,4-Difluorophenyl)-3-methoxybenzoic acid, 95% is not yet fully understood. It is believed to interact with certain enzymes, such as cytochrome P450, and to modulate their activity. It has also been suggested that 4-(2,4-Difluorophenyl)-3-methoxybenzoic acid, 95% may act as an inhibitor of certain enzymes, and may be involved in the regulation of certain biochemical and physiological processes.
Biochemical and Physiological Effects
4-(2,4-Difluorophenyl)-3-methoxybenzoic acid, 95% has been studied for its effects on various biochemical and physiological processes. It has been shown to inhibit the activity of certain enzymes, and to modulate the activity of others. It has also been studied for its potential anti-inflammatory effects, and has been shown to reduce inflammation in animal models. Additionally, it has been shown to have some anti-cancer effects in laboratory studies.

Advantages and Limitations for Lab Experiments

4-(2,4-Difluorophenyl)-3-methoxybenzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is relatively stable in aqueous solutions. Additionally, it has a wide range of applications in scientific research. However, it is important to note that 4-(2,4-Difluorophenyl)-3-methoxybenzoic acid, 95% is a relatively new compound, and its effects on various biochemical and physiological processes are not yet fully understood.

Future Directions

There are several potential future directions for research on 4-(2,4-Difluorophenyl)-3-methoxybenzoic acid, 95%. Further studies are needed to better understand its mechanism of action and its effects on various biochemical and physiological processes. Additionally, further research is needed to explore its potential applications in drug metabolism and anti-cancer therapies. Finally, further studies are needed to explore its potential as an anti-inflammatory agent.

Synthesis Methods

4-(2,4-Difluorophenyl)-3-methoxybenzoic acid, 95% is synthesized through the reaction of 2,4-difluorophenylmagnesium bromide with methanol. This reaction is carried out in a solvent such as diethyl ether, and the resulting product is a white solid. The synthesis method is relatively simple and can be performed in a laboratory setting.